Cas no 162936-36-9 (tert-butyl 3-(4-iodophenyl)propanoate)

• Product Name: tert-butyl 3-(4-iodophenyl)propanoate
• CAS No: 162936-36-9
• MF: C₁₃H₁₇IO₂
• MW: 332.177356481552
• MDL: MFCD32642805
• CID: 5562759
• PubChem ID: 10471925
• Update Time: 2025-07-18

tert-butyl 3-(4-iodophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 4-iodo-, 1,1-dimethylethyl ester
• tert-Butyl 3-(4-iodophenyl)propanoate
• tert-butyl 3-(4-iodophenyl)propanoate

• MDL： MFCD32642805
• Inchi： 1S/C13H17IO2/c1-13(2,3)16-12(15)9-6-10-4-7-11(14)8-5-10/h4-5,7-8H,6,9H2,1-3H3
• InChI Key： UOEYILQHHVNJIV-UHFFFAOYSA-N
• SMILES： C1(CCC(OC(C)(C)C)=O)=CC=C(I)C=C1

Additional information on tert-butyl 3-(4-iodophenyl)propanoate

Introduction to Tert-butyl 3-(4-iodophenyl)propanoate (CAS No: 162936-36-9)

Tert-butyl 3-(4-iodophenyl)propanoate, identified by the Chemical Abstracts Service Number (CAS No) 162936-36-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This ester derivative, featuring a tert-butyl group and a 4-iodophenyl moiety, exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry. The presence of the iodine atom in the aromatic ring enhances its reactivity, particularly in cross-coupling reactions, which are pivotal in modern drug development.

The compound’s molecular structure, characterized by a propanoate ester linked to a phenyl ring substituted with an iodine atom, positions it as a versatile building block for more complex molecules. In recent years, advancements in medicinal chemistry have highlighted the importance of such intermediates in designing novel therapeutic agents. The tert-butyl group provides steric hindrance, influencing the compound’s solubility and metabolic stability, while the 4-iodophenyl part serves as an excellent handle for further functionalization via palladium-catalyzed reactions.

One of the most compelling applications of tert-butyl 3-(4-iodophenyl)propanoate is in the synthesis of biologically active molecules. Researchers have leveraged its reactivity to develop new scaffolds for small-molecule drugs. For instance, studies have demonstrated its utility in constructing kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The iodine atom facilitates Sonogashira and Stille couplings, enabling the introduction of aryl or vinyl groups with high precision. This capability is particularly valuable in generating libraries of compounds for high-throughput screening.

Recent publications have explored the compound’s role in developing photoactive materials. The combination of an electron-withdrawing ester group and an iodinated aromatic ring can modulate light absorption properties, making it relevant for applications in organic electronics and photodynamic therapy. The tert-butyl group’s influence on electronic distribution has been studied to optimize charge transport properties in conjugated polymers used in optoelectronic devices.

In drug discovery pipelines, tert-butyl 3-(4-iodophenyl)propanoate has been employed to create derivatives with enhanced pharmacokinetic profiles. By modifying the ester linkage or introducing additional functional groups, researchers can fine-tune properties such as bioavailability and target specificity. Computational modeling has shown that substituents like halogens can significantly alter binding affinities to biological targets, providing insights into structure-activity relationships (SAR).

The synthesis of tert-butyl 3-(4-iodophenyl)propanoate itself is an area of active interest. Modern synthetic methodologies emphasize efficiency and sustainability. Catalytic processes have been developed to minimize waste and improve yields, aligning with green chemistry principles. For example, palladium-catalyzed cross-coupling reactions allow for the selective introduction of the iodophenyl group without excessive byproducts.

Industrial applications have also emerged, where this compound serves as a precursor for specialty chemicals used in fragrances and agrochemicals. The tert-butyl group contributes to stability, while the iodine-labeled phenyl ring enables further derivatization into complex aroma compounds or crop protection agents. Regulatory considerations ensure that its production and use adhere to safety standards without compromising efficacy.

The future prospects of tert-butyl 3-(4-iodophenyl)propanoate are promising, with ongoing research exploring its potential in emerging fields such as nanomedicine and materials science. Its ability to undergo selective modifications makes it an attractive candidate for designing smart materials that respond to external stimuli. Additionally, its role in medicinal chemistry continues to expand as new synthetic strategies are developed.

In summary, tert-butyl 3-(4-iodophenyl)propanoate (CAS No: 162936-36-9) represents a cornerstone compound in synthetic organic chemistry. Its unique structural features enable diverse applications across pharmaceuticals, materials science, and industrial chemistry. As research progresses, this molecule is poised to contribute further breakthroughs by serving as a key intermediate in innovative chemical transformations.